N-(2-fluorophenyl)-2-((1-phenyl-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-(1-phenylimidazol-2-yl)sulfanylacetamide
• InChI: InChI=1S/C17H14FN3OS/c18-14-8-4-5-9-15(14)20-16(22)12-23-17-19-10-11-21(17)13-6-2-1-3-7-13/h1-11H,12H2,(H,20,22)
• InChI Key: QCSIYHCEYHLNLV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=CN=C2SCC(=O)NC3=CC=CC=C3F
• Molecular Formula: C17H14FN3OS
• Molecular Weight: 327.4 g/mol

Description

N-(2-fluorophenyl)-2-((1-phenyl-1H-imidazol-2-yl)thio)acetamide is a chemical compound that has attracted the attention of researchers due to its potential applications in scientific research. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied extensively.

Scientific Research Applications

Anticancer Applications

A range of studies highlights the potential of N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds and their analogs in anticancer therapy. For instance, derivatives synthesized through heterocyclization exhibited significant cytotoxic activities against various cancer cell lines, including breast cancer, showcasing their potential as anticancer agents (Sraa Abu-Melha, 2021). Similarly, other studies have synthesized derivatives that demonstrate considerable anticancer activity against specific cancer cell lines, suggesting these compounds could serve as templates for developing new anticancer drugs (L. Yurttaş, Funda Tay, Ş. Demirayak, 2015).

Antimicrobial Applications

Novel derivatives of similar compounds have been synthesized and evaluated for their antimicrobial activities. For example, studies have reported the synthesis of derivatives showing significant antibacterial and antifungal activities, highlighting their potential as antimicrobial agents. This is exemplified by the synthesis of 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(3-(trifluoromethyl)phenyl)acetamides, which displayed potent antimicrobial properties against a broad panel of bacterial and fungal strains (K. Parikh, D. Joshi, 2014).

Optoelectronic Properties

The optoelectronic properties of thiazole-based compounds have been investigated, revealing their potential in the development of electronic and photonic devices. For instance, thiazole-containing monomers have been used to synthesize conducting polymers with interesting optoelectronic properties, suggesting applications in electronic and optoelectronic devices (Pinar Camurlu, N. Guven, 2015).